T-807

• CAS No.: 1415379-56-4
• Product Name: T-807
• Molecular Formula: C16H10FN3
• Molecular Weight: 263.2754
• IUPAC Name: 7-(6-fluoropyridin-3-yl)-5H-pyrido[4,3-b]indole
• Standard InChI: InChI=1S/C16H10FN3/c17-16-4-2-11(8-19-16)10-1-3-12-13-9-18-6-5-14(13)20-15(12)7-10/h1-9,20H
• Standard InChIKey: GETAAWDSFUCLBS-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1C3=CN=C(C=C3)F)NC4=C2C=NC=C4
• Appearance: Solid powder
• Description: T-807 is a PET imaging agent selective for paired helical filaments of tau protein.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: T-807; T807; T 807
• Reference: 1: Xia CF, Arteaga J, Chen G, Gangadharmath U, Gomez LF, Kasi D, Lam C, Liang Q, Liu C, Mocharla VP, Mu F, Sinha A, Su H, Szardenings AK, Walsh JC, Wang E, Yu C, Zhang W, Zhao T, Kolb HC. [(18)F]T807, a novel tau positron emission tomography imaging agent for Alzheimer's disease. Alzheimers Dement. 2013 Nov;9(6):666-76. doi: 10.1016/j.jalz.2012.11.008. Epub 2013 Feb 12. PubMed PMID: 23411393.; 2: Lemoine L, Gillberg PG, Svedberg M, Stepanov V, Jia Z, Huang J, Nag S, Tian H, Ghetti B, Okamura N, Higuchi M, Halldin C, Nordberg A. Comparative binding properties of the tau PET tracers THK5117, THK5351, PBB3, and T807 in postmortem Alzheimer brains. Alzheimers Res Ther. 2017 Dec 11;9(1):96. doi: 10.1186/s13195-017-0325-z. PubMed PMID: 29229003; PubMed Central PMCID: PMC5725799.; 3: Chhatwal JP, Schultz AP, Marshall GA, Boot B, Gomez-Isla T, Dumurgier J, LaPoint M, Scherzer C, Roe AD, Hyman BT, Sperling RA, Johnson KA. Temporal T807 binding correlates with CSF tau and phospho-tau in normal elderly. Neurology. 2016 Aug 30;87(9):920-6. doi: 10.1212/WNL.0000000000003050. Epub 2016 Jul 29. PubMed PMID: 27473132; PubMed Central PMCID: PMC5035159.; 4: Gandy S, DeKosky ST. [18F]-T807 tauopathy PET imaging in chronic traumatic encephalopathy. F1000Res. 2014 Sep 29;3:229. doi: 10.12688/f1000research.5372.1. eCollection 2014. PubMed PMID: 25469232; PubMed Central PMCID: PMC4240239.; 5: Chien DT, Bahri S, Szardenings AK, Walsh JC, Mu F, Su MY, Shankle WR, Elizarov A, Kolb HC. Early clinical PET imaging results with the novel PHF-tau radioligand [F-18]-T807. J Alzheimers Dis. 2013;34(2):457-68. doi: 10.3233/JAD-122059. PubMed PMID: 23234879.; 6: Dickstein DL, Pullman MY, Fernandez C, Short JA, Kostakoglu L, Knesaurek K, Soleimani L, Jordan BD, Gordon WA, Dams-O'Connor K, Delman BN, Wong E, Tang CY, DeKosky ST, Stone JR, Cantu RC, Sano M, Hof PR, Gandy S. Cerebral [(18) F]T807/AV1451 retention pattern in clinically probable CTE resembles pathognomonic distribution of CTE tauopathy. Transl Psychiatry. 2016 Sep 27;6(9):e900. doi: 10.1038/tp.2016.175. PubMed PMID: 27676441; PubMed Central PMCID: PMC5048212.; 7: Wooten DW, Guehl NJ, Verwer EE, Shoup TM, Yokell DL, Zubcevik N, Vasdev N, Zafonte RD, Johnson KA, El Fakhri G, Normandin MD. Pharmacokinetic Evaluation of the Tau PET Radiotracer (18)F-T807 ((18)F-AV-1451) in Human Subjects. J Nucl Med. 2017 Mar;58(3):484-491. doi: 10.2967/jnumed.115.170910. Epub 2016 Sep 22. PubMed PMID: 27660144; PubMed Central PMCID: PMC5334185.; 8: Declercq L, Celen S, Lecina J, Ahamed M, Tousseyn T, Moechars D, Alcazar J, Ariza M, Fierens K, Bottelbergs A, Mariën J, Vandenberghe R, Andres IJ, Van Laere K, Verbruggen A, Bormans G. Comparison of New Tau PET-Tracer Candidates With [18F]T808 and [18F]T807. Mol Imaging. 2016 Jan 27;15. pii: 1536012115624920. doi: 10.1177/1536012115624920. Print 2016. PubMed PMID: 27030397; PubMed Central PMCID: PMC5470083.; 9: Holt DP, Ravert HT, Dannals RF. Synthesis and quality control of [(18) F]T807 for tau PET imaging. J Labelled Comp Radiopharm. 2016 Aug;59(10):411-5. doi: 10.1002/jlcr.3425. Epub 2016 Jul 17. PubMed PMID: 27427174.; 10: Shoup TM, Yokell DL, Rice PA, Jackson RN, Livni E, Johnson KA, Brady TJ, Vasdev N. A concise radiosynthesis of the tau radiopharmaceutical, [(18) F]T807. J Labelled Comp Radiopharm. 2013 Dec;56(14):736-40. doi: 10.1002/jlcr.3098. Epub 2013 Jul 24. PubMed PMID: 24339014; PubMed Central PMCID: PMC4114396.; 11: Brendel M, Yousefi BH, Blume T, Herz M, Focke C, Deussing M, Peters F, Lindner S, von Ungern-Sternberg B, Drzezga A, Bartenstein P, Haass C, Okamura N, Herms J, Yakushev I, Rominger A. Comparison of (18)F-T807 and (18)F-THK5117 PET in a Mouse Model of Tau Pathology. Front Aging Neurosci. 2018 Jun 7;10:174. doi: 10.3389/fnagi.2018.00174. eCollection 2018. PubMed PMID: 29930508; PubMed Central PMCID: PMC5999706.; 12: Marquié M, Normandin MD, Vanderburg CR, Costantino IM, Bien EA, Rycyna LG, Klunk WE, Mathis CA, Ikonomovic MD, Debnath ML, Vasdev N, Dickerson BC, Gomperts SN, Growdon JH, Johnson KA, Frosch MP, Hyman BT, Gómez-Isla T. Validating novel tau positron emission tomography tracer [F-18]-AV-1451 (T807) on postmortem brain tissue. Ann Neurol. 2015 Nov;78(5):787-800. doi: 10.1002/ana.24517. Epub 2015 Sep 25. PubMed PMID: 26344059; PubMed Central PMCID: PMC4900162.; 13: Gao M, Wang M, Zheng QH. Fully automated synthesis of [(18)F]T807, a PET tau tracer for Alzheimer's disease. Bioorg Med Chem Lett. 2015 Aug 1;25(15):2953-7. doi: 10.1016/j.bmcl.2015.05.035. Epub 2015 May 21. PubMed PMID: 26048805.; 14: Liang SH, Yokell DL, Normandin MD, Rice PA, Jackson RN, Shoup TM, Brady TJ, El Fakhri G, Collier TL, Vasdev N. First human use of a radiopharmaceutical prepared by continuous-flow microfluidic radiofluorination: proof of concept with the tau imaging agent [18F]T807. Mol Imaging. 2014;13. doi: 10.2310/7290.2014.00025. PubMed PMID: 25248283.; 15: Johnson KA, Schultz A, Betensky RA, Becker JA, Sepulcre J, Rentz D, Mormino E, Chhatwal J, Amariglio R, Papp K, Marshall G, Albers M, Mauro S, Pepin L, Alverio J, Judge K, Philiossaint M, Shoup T, Yokell D, Dickerson B, Gomez-Isla T, Hyman B, Vasdev N, Sperling R. Tau positron emission tomographic imaging in aging and early Alzheimer disease. Ann Neurol. 2016 Jan;79(1):110-9. doi: 10.1002/ana.24546. Epub 2015 Dec 15. PubMed PMID: 26505746; PubMed Central PMCID: PMC4738026.; 16: Choi JY, Lyoo CH, Lee JH, Cho H, Kim KM, Kim JS, Ryu YH. Human Radiation Dosimetry of [(18)F]AV-1451(T807) to Detect Tau Pathology. Mol Imaging Biol. 2016 Aug;18(4):479-82. doi: 10.1007/s11307-015-0924-7. PubMed PMID: 26728162.; 17: Shcherbinin S, Schwarz AJ, Joshi A, Navitsky M, Flitter M, Shankle WR, Devous MD Sr, Mintun MA. Kinetics of the Tau PET Tracer 18F-AV-1451 (T807) in Subjects with Normal Cognitive Function, Mild Cognitive Impairment, and Alzheimer Disease. J Nucl Med. 2016 Oct;57(10):1535-1542. Epub 2016 May 5. PubMed PMID: 27151986.; 18: Huang YY, Chiu MJ, Yen RF, Tsai CL, Hsieh HY, Chiu CH, Wu CH, Hsin LW, Tzen KY, Cheng CY, Ma KH, Shiue CY. An one-pot two-step automated synthesis of [18F]T807 injection, its biodistribution in mice and monkeys, and a preliminary study in humans. PLoS One. 2019 Jul 1;14(7):e0217384. doi: 10.1371/journal.pone.0217384. eCollection 2019. PubMed PMID: 31260447; PubMed Central PMCID: PMC6602418.; 19: Carlsson LE, Santoso S, Spitzer C, Kessler C, Greinacher A. The alpha2 gene coding sequence T807/A873 of the platelet collagen receptor integrin alpha2beta1 might be a genetic risk factor for the development of stroke in younger patients. Blood. 1999 Jun 1;93(11):3583-6. PubMed PMID: 10339462.; 20: Ghetti B, Oblak AL, Boeve BF, Johnson KA, Dickerson BC, Goedert M. Invited review: Frontotemporal dementia caused by microtubule-associated protein tau gene (MAPT) mutations: a chameleon for neuropathology and neuroimaging. Neuropathol Appl Neurobiol. 2015 Feb;41(1):24-46. doi: 10.1111/nan.12213. Review. Erratum in: Neuropathol Appl Neurobiol. 2015 Jun;41(4):571. Neuropathol Appl Neurobiol. 2015 Jun;41(4):571. PubMed PMID: 25556536; PubMed Central PMCID: PMC4329416.
• PubChem Compound: 71059746
• Last Modified: Nov 16 2021